Cas no 1122-96-9 (4-Methoxypyridine N-Oxide)

4-Methoxypyridine N-Oxide is a heterocyclic compound featuring a pyridine core substituted with a methoxy group at the 4-position and an N-oxide functionalization. This modification enhances its polarity and reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The N-oxide moiety facilitates selective transformations, such as nucleophilic substitutions or metal-catalyzed couplings, while the methoxy group can influence electronic properties and stability. Its well-defined structure and synthetic versatility make it useful for constructing complex molecules. The compound is typically handled under controlled conditions due to its potential sensitivity.
4-Methoxypyridine N-Oxide structure
4-Methoxypyridine N-Oxide structure
Product Name:4-Methoxypyridine N-Oxide
CAS No:1122-96-9
MF:C6H7NO2
MW:125.125281572342
MDL:MFCD00006207
CID:40831
PubChem ID:253659738
Update Time:2025-05-20

4-Methoxypyridine N-Oxide Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxypyridine-N-oxide hydrate
    • 4-Methoxypyridine N-oxide
    • 4-Methoxypyridine-N-oxide
    • 4-Methoxypyridine 1-oxide
    • 4-Methoxypyridine N-
    • 4-Methoxypyridine N-Oxide Hydrate
    • 4-Methoxylpyridine-N-Oxide
    • 4-methoxypyridine-1-oxide
    • p-methoxypyridine n-oxide
    • Pyridine,4-methoxy-,1-oxide
    • MFCD00006207
    • AB00619
    • SY070179
    • BOFAIBPJCWFJFT-UHFFFAOYSA-N
    • Q63392151
    • 4-methoxy-1-oxidopyridin-1-ium
    • FT-0618963
    • 4-Methoxypyridine N-oxide hydrate, technical, >=90%
    • 4-METHOXYPYRIDIN-1-IUM-1-OLATE
    • 4-Methoxy pyridine N-oxide
    • 4-Methoxylpyridine N-Oxide
    • 4-MethoxypyridineN-oxide
    • 4-Methoxy-pyridine 1-oxide
    • SCHEMBL503712
    • AC-4673
    • A802545
    • Pyridine, 4-methoxy-, 1-oxide
    • CS-0376314
    • 4-methoxy-pyridine-1-oxide
    • UMB9SBP2LF
    • CS-10614
    • 4-methoxypiridine-N-oxide
    • NSC27964
    • NSC-27964
    • M2401
    • AKOS000281799
    • 1122-96-9
    • NS00023626
    • Pyridine, 4-methoxy-1-oxide-
    • Q-101514
    • DTXSID30149956
    • 4-methoxypyridine--N-oxide
    • AMY202100010
    • 4-Methoxypyridine 1-Oxide Hydrate; NSC 27964 Hydrate; p-Methoxypyridine N-Oxide Hydrate;
    • EINECS 214-367-1
    • DTXCID4072447
    • pyridine, 1-oxide, 4-methoxy-
    • NSC 27964
    • DB-000237
    • 214-367-1
    • 4-Methoxypyridine N-Oxide
    • MDL： MFCD00006207
    • Inchi： 1S/C6H7NO2/c1-9-6-2-4-7(8)5-3-6/h2-5H,1H3
    • InChI Key： BOFAIBPJCWFJFT-UHFFFAOYSA-N
    • SMILES： O(C)C1C=C[N+](=CC=1)[O-]
    • BRN： 115212

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.047678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 79.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.7

Experimental Properties

  • Color/Form: Crystalline powder
  • Density: 1.09
  • Melting Point: 104-106 ºC
  • Boiling Point: 308.9 °C at 760 mmHg
  • Flash Point: 140.6 °C
  • PSA: 34.69000
  • LogP: 1.12370
  • λmax: 282(CH3CN)(lit.)
  • Sensitiveness: Hygroscopic
  • FEMA: 3251
  • Solubility: Soluble

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Amadis Chemical Company Limited
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(CAS:1122-96-9)4-Methoxypyridine N-Oxide
Order Number:A802545
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):333.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1122-96-9)4-甲氧基吡啶-N-氧化物
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
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Amadis Chemical Company Limited
(CAS:1122-96-9)4-Methoxypyridine N-Oxide
A802545
Purity:99%
Quantity:100g
Price ($):333.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1122-96-9)4-甲氧基吡啶-N-氧化物
LE1690297
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email